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Compound of Interest

Compound Name: Aminoacetonitrile hydrochloride

Cat. No.: B130078 Get Quote

Essential guidance for the safe handling, storage, and disposal of Aminoacetonitrile
hydrochloride, ensuring the protection of laboratory personnel and the integrity of research.

Aminoacetonitrile hydrochloride is a versatile reagent in pharmaceutical development and

scientific research. However, its safe handling is paramount due to its potential hazards. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to empower researchers, scientists, and drug development professionals to

work with this compound safely and effectively. Adherence to these procedural, step-by-step

guidelines will help mitigate risks and ensure a secure laboratory environment.

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against exposure. The

following table summarizes the recommended PPE for handling Aminoacetonitrile
hydrochloride.
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Body Part Protection
Standard/Specificati

on
Rationale

Eyes/Face

Tightly fitting safety

goggles with side-

shields or a face

shield.

Conforming to EN 166

(EU) or NIOSH (US)

and OSHA 29 CFR

1910.133.[1][2][3]

Protects against dust

particles and splashes

that can cause serious

eye irritation.[2][4]

Contact lenses should

not be worn as they

can absorb and

concentrate irritants.

[5]

Skin

Impervious gloves and

protective clothing.

Fire/flame resistant

clothing is also

recommended.[2][6][7]

Gloves must satisfy

EU Directive

89/686/EEC and the

standard EN 374

derived from it.[2][6]

Prevents skin contact,

which can be harmful

and cause irritation.[4]

[5] For prolonged or

repeated contact,

gloves with a higher

protection class are

advised.[5]

Respiratory

A NIOSH/MSHA or

European Standard

EN 149 approved

respirator.

A full-face respirator

may be necessary if

exposure limits are

exceeded or irritation

is experienced.[1][2]

[6][7]

Protects against

inhalation of harmful

dust.[1][4] The use of

respiratory protection

should be based on a

professional risk

assessment.[5]

Safe Handling and Storage Procedures
Safe handling and storage are critical to preventing accidents and maintaining the chemical's

stability.
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Procedure Guideline Key Considerations

Handling

Use only in a chemical fume

hood.[1][4] Avoid generating

dust.[1][2][3][5][6] Do not eat,

drink, or smoke when using

this product.[1][4][5][7] Wash

hands thoroughly after

handling.[1][3][4][5][7]

Ensure adequate ventilation at

all times.[2][3][5][6] Use non-

sparking tools to prevent

ignition.[2][6]

Storage

Store in a tightly closed,

original container in a cool, dry,

and well-ventilated area.[1][2]

[3][4][5]

Keep away from incompatible

materials such as strong acids

and oxidizing agents.[3][5] The

substance is hygroscopic;

protect from moisture.[3][4]

Emergency and Disposal Protocols
Proper emergency and disposal procedures are crucial for mitigating the impact of any

incidents.
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Protocol Instructions

Spills

For minor spills, clean up immediately using dry

procedures to avoid generating dust.[5] Place

the spilled material in a suitable, labeled

container for disposal.[5] For major spills,

evacuate the area, move upwind, and alert

emergency responders.[5] Wear full body

protective clothing with breathing apparatus.[5]

First Aid

If inhaled: Move the person to fresh air. If not

breathing, give artificial respiration.[1][2][3][7] In

case of skin contact: Wash off immediately with

plenty of soap and water for at least 15 minutes.

[1][2][3][4][7] In case of eye contact: Rinse

cautiously with water for several minutes.[1][2]

[4] If swallowed: Do NOT induce vomiting. Rinse

mouth with water and call a physician or poison

control center immediately.[1][2][4][7]

Fire Fighting

Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[2][5][6][7] Wear self-contained

breathing apparatus.[1][2][4][6]

Disposal

Dispose of contents and container to an

approved waste disposal plant in accordance

with local, regional, and national regulations.[1]

[4][7] Do not discharge into drains or the

environment.[1][2][6]

Experimental Workflow for Handling
Aminoacetonitrile Hydrochloride
The following diagram outlines the standard workflow for safely handling Aminoacetonitrile
hydrochloride in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://datasheets.scbt.com/sc-278693.pdf
https://datasheets.scbt.com/sc-278693.pdf
https://datasheets.scbt.com/sc-278693.pdf
https://datasheets.scbt.com/sc-278693.pdf
https://www.fishersci.com/store/msds?partNumber=AA4198414&productDescription=AMINOACETONITRIL+HYDROCLRI+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/aminoacetonitrile-hydrochloride.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2181554_EN.htm
https://www.echemi.com/sds/aminoacetonitrilehydrochloride-pid_Rock7622.html
https://www.fishersci.com/store/msds?partNumber=AA4198414&productDescription=AMINOACETONITRIL+HYDROCLRI+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/aminoacetonitrile-hydrochloride.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2181554_EN.htm
https://www.pfaltzandbauer.com/files/sdsfile?filename=a16998%20%20sds%20%20062123.pdf
https://www.echemi.com/sds/aminoacetonitrilehydrochloride-pid_Rock7622.html
https://www.fishersci.com/store/msds?partNumber=AA4198414&productDescription=AMINOACETONITRIL+HYDROCLRI+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/aminoacetonitrile-hydrochloride.pdf
https://www.pfaltzandbauer.com/files/sdsfile?filename=a16998%20%20sds%20%20062123.pdf
https://www.fishersci.com/store/msds?partNumber=AA4198414&productDescription=AMINOACETONITRIL+HYDROCLRI+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/aminoacetonitrile-hydrochloride.pdf
https://www.pfaltzandbauer.com/files/sdsfile?filename=a16998%20%20sds%20%20062123.pdf
https://www.echemi.com/sds/aminoacetonitrilehydrochloride-pid_Rock7622.html
https://www.chemicalbook.com/msds/aminoacetonitrile-hydrochloride.pdf
https://datasheets.scbt.com/sc-278693.pdf
https://www.echemi.com/sds/aminoacetonitrile-pid_Seven43254.html
https://www.echemi.com/sds/aminoacetonitrilehydrochloride-pid_Rock7622.html
https://www.fishersci.com/store/msds?partNumber=AA4198414&productDescription=AMINOACETONITRIL+HYDROCLRI+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/aminoacetonitrile-hydrochloride.pdf
https://www.pfaltzandbauer.com/files/sdsfile?filename=a16998%20%20sds%20%20062123.pdf
https://www.echemi.com/sds/aminoacetonitrile-pid_Seven43254.html
https://www.fishersci.com/store/msds?partNumber=AA4198414&productDescription=AMINOACETONITRIL+HYDROCLRI+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.pfaltzandbauer.com/files/sdsfile?filename=a16998%20%20sds%20%20062123.pdf
https://www.echemi.com/sds/aminoacetonitrilehydrochloride-pid_Rock7622.html
https://www.fishersci.com/store/msds?partNumber=AA4198414&productDescription=AMINOACETONITRIL+HYDROCLRI+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/aminoacetonitrile-hydrochloride.pdf
https://www.echemi.com/sds/aminoacetonitrile-pid_Seven43254.html
https://www.benchchem.com/product/b130078?utm_src=pdf-body
https://www.benchchem.com/product/b130078?utm_src=pdf-body
https://www.benchchem.com/product/b130078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal Emergency Procedures

1. Don PPE
(Goggles, Gloves, Lab Coat, Respirator)

2. Prepare Workspace
(Chemical Fume Hood, Spill Kit)

3. Weigh Solid
(In Fume Hood, Avoid Dust)

Proceed when ready

4. Dissolve/Use in Reaction
(Maintain Ventilation)

Spill5. Decontaminate Equipment

After experiment

Exposure Fire

6. Dispose of Waste
(Labeled, Sealed Container)

7. Doff PPE

8. Wash Hands

Click to download full resolution via product page

Caption: Workflow for handling Aminoacetonitrile hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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